Cas no 61575-34-6 (Benzoxazolium, 3-ethyl-5-methoxy-2-methyl-, iodide)

• Product Name: Benzoxazolium, 3-ethyl-5-methoxy-2-methyl-, iodide
• CAS No: 61575-34-6
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 474268
• PubChem ID: 71394462
• Update Time: 2025-04-19

Benzoxazolium, 3-ethyl-5-methoxy-2-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium, 3-ethyl-5-methoxy-2-methyl-, iodide
• 3-ethyl-5-methoxy-2-methyl-1,3-benzoxazol-3-ium,iodide
• 61575-34-6
• DTXSID50816158
• 3-Ethyl-5-methoxy-2-methyl-1,3-benzoxazol-3-ium iodide

• Inchi： 1S/C11H14NO2.HI/c1-4-12-8(2)14-11-6-5-9(13-3)7-10(11)12;/h5-7H,4H2,1-3H3;1H/q+1;/p-1
• InChI Key： IQPRDZSHJHYSEB-UHFFFAOYSA-M
• SMILES： [I-].O1C(C)=[N+](CC)C2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 304.8969
• Monoisotopic Mass: 319.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.2Ų

Experimental Properties

• PSA: 26.25